Cas no 111013-41-3 (Octanoic acid, iodomethyl ester)
111013-41-3 structure
Product Name:Octanoic acid, iodomethyl ester
CAS No:111013-41-3
MF:C9H17IO2
MW:284.134555578232
CID:1196178
PubChem ID:15135433
Update Time:2025-04-20
Octanoic acid, iodomethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Octanoic acid, iodomethyl ester
- iodomethyl octanoate
- ZYUZNFLSNNYTHG-UHFFFAOYSA-N
- SCHEMBL355564
- 111013-41-3
- DTXSID40568816
-
- Inchi: 1S/C9H17IO2/c1-2-3-4-5-6-7-9(11)12-8-10/h2-8H2,1H3
- InChI Key: ZYUZNFLSNNYTHG-UHFFFAOYSA-N
- SMILES: ICOC(CCCCCCC)=O
Computed Properties
- Exact Mass: 284.02691
- Monoisotopic Mass: 284.02733g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 8
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Octanoic acid, iodomethyl ester Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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